Cas no 69131-64-2 (2-methyl-5-(pyrrolidin-1-yl)aniline)

• Product Name: 2-methyl-5-(pyrrolidin-1-yl)aniline
• CAS No: 69131-64-2
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD11934750
• CID: 4657068
• PubChem ID: 13062333
• Update Time: 2025-06-14

2-methyl-5-(pyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-pyrrolidin-1-ylaniline
• 2-Methyl-5-(1-pyrrolidinyl)benzenamine
• Benzenamine, 2-methyl-5-(1-pyrrolidinyl)-
• 2-methyl-5-(pyrrolidin-1-yl)aniline

• MDL： MFCD11934750
• Inchi： 1S/C11H16N2/c1-9-4-5-10(8-11(9)12)13-6-2-3-7-13/h4-5,8H,2-3,6-7,12H2,1H3
• InChI Key： NTNQDORDXJEARH-UHFFFAOYSA-N
• SMILES： C1(N)=CC(N2CCCC2)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-methyl-5-(pyrrolidin-1-yl)aniline

Comprehensive Overview of 2-methyl-5-(pyrrolidin-1-yl)aniline (CAS No. 69131-64-2): Properties, Applications, and Industry Insights

2-methyl-5-(pyrrolidin-1-yl)aniline (CAS No. 69131-64-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This aniline derivative, characterized by a pyrrolidine substituent and a methyl group at the 2-position, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₁H₁₆N₂ and molecular weight of 176.26 g/mol make it a valuable building block for heterocyclic compound synthesis.

Recent studies highlight the compound's role in developing bioactive molecules, particularly in central nervous system (CNS) drug discovery. The pyrrolidine moiety enhances lipid solubility, potentially improving blood-brain barrier penetration—a critical factor in neurological disorder treatments. Researchers are exploring its utility in dopamine receptor modulators and serotonergic compounds, aligning with growing interest in neurodegenerative disease therapies.

From a synthetic perspective, 69131-64-2 demonstrates remarkable reactivity in Pd-catalyzed cross-coupling reactions, making it valuable for constructing complex aryl-amine frameworks. Its electron-rich aromatic system facilitates electrophilic aromatic substitutions, while the secondary amine group enables reductive amination and amide bond formation. These properties position it as a key intermediate in medicinal chemistry optimization workflows.

The compound's physicochemical properties warrant discussion: with a predicted logP of 2.38, it exhibits balanced lipophilicity for drug-like molecules. Its hydrogen bond acceptors (2) and donors (1) comply with Lipinski's Rule of Five, suggesting good oral bioavailability potential. These characteristics explain its frequent appearance in high-throughput screening libraries and fragment-based drug design projects.

In material science applications, 2-methyl-5-(pyrrolidin-1-yl)aniline contributes to developing conductive polymers and organic semiconductors. The compound's ability to form stable charge-transfer complexes makes it interesting for optoelectronic materials, particularly in organic light-emitting diodes (OLEDs) research. This aligns with current industry focus on sustainable electronics and flexible displays.

Analytical characterization of CAS 69131-64-2 typically involves HPLC-MS for purity assessment, with characteristic mass spectral peaks at m/z 176 (M⁺) and 133 (base peak). Nuclear magnetic resonance (NMR) studies reveal distinctive signals: the aromatic protons appear between 6.5-7.2 ppm, while the pyrrolidine protons show upfield shifts at 2.5-3.5 ppm in ¹H-NMR spectra.

Environmental and safety considerations for this compound follow standard laboratory chemical handling protocols. While not classified as hazardous under GHS, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. Storage in amber glass containers under inert atmosphere helps maintain stability, with typical shelf life exceeding 24 months at 2-8°C.

The commercial availability of 2-methyl-5-(pyrrolidin-1-yl)aniline has increased significantly, with suppliers offering quantities from milligram to kilogram scale. Current market trends show growing demand from contract research organizations (CROs) and academic research institutions, particularly for combinatorial chemistry applications. Price fluctuations often correlate with palladium catalyst market trends due to its synthesis routes.

Future research directions may explore its potential in catalysis as a ligand precursor or in metal-organic frameworks (MOFs) construction. The compound's structural features suggest possible applications in asymmetric synthesis when converted to chiral derivatives. These developments would align with the pharmaceutical industry's push toward stereoselective synthesis and green chemistry principles.

For researchers considering 69131-64-2 in their work, thorough structure-activity relationship (SAR) studies are recommended to fully exploit its pharmacophore potential. Computational chemistry approaches like molecular docking can predict binding modes with biological targets, while ADMET prediction tools help evaluate drug-likeness early in development cycles.